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Compound of Interest

Compound Name: Monobenzyl Phthalate-d4

Cat. No.: B588402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for Monobenzyl
Phthalate-d4, a deuterated analogue of Monobenzyl Phthalate. The information is compiled

from various safety data sheets and chemical databases to ensure a comprehensive resource

for laboratory and research settings.

Chemical and Physical Properties
Monobenzyl Phthalate-d4 is the deuterium-labeled version of Monobenzyl Phthalate, a

metabolite of the plasticizer butyl benzyl phthalate (BBP).[1] It is primarily used in research

settings as a stable isotope-labeled internal standard.
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Property Value Reference

CAS Number 478954-83-5 [2][3]

Molecular Formula C₁₅H₈D₄O₄ [4]

Molecular Weight 260.28 g/mol [2][3]

Appearance White Solid [4][5]

Melting Point 103-106 °C [4][5]

Boiling Point 441.07 °C at 760 mmHg [5]

Relative Density 1.239 g/cm³ [5]

Purity >95% (HPLC) [2]

Isotopic Enrichment 99 atom % D [3]

Hazard Identification and GHS Classification
The GHS classification for Monobenzyl Phthalate (the non-deuterated form) is used as a

reference due to the lack of specific data for the deuterated compound.

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[5][6]

Hazard Pictograms:
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Get medical advice if unwell.

Remove contaminated clothing.
Rinse skin with water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Get medical advice.

Rinse mouth.
Get medical advice if unwell.
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Accidental Spill

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill

Collect spilled material
(e.g., sweep up solid)

Dispose of waste in accordance
with local regulations

Clean the affected area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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